Cas no 1421602-13-2 (3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride)

• Product Name: 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride
• CAS No: 1421602-13-2
• MF: C₇H₅Cl₂N₃O₂S
• MW: 266.104497671127
• CID: 5576317
• PubChem ID: 71756593
• Update Time: 2026-03-11

3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride

• Inchi： 1S/C7H5Cl2N3O2S/c1-4-6(8)7-10-2-5(15(9,13)14)3-12(7)11-4/h2-3H,1H3
• InChI Key： MHFZKQRFRQLREC-UHFFFAOYSA-N
• SMILES： C12=C(Cl)C(C)=NN1C=C(S(Cl)(=O)=O)C=N2

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Pyrazolopyrimidines Pyrazolo[1,5-a]pyrimidines

Additional information on 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride

Recent Advances in the Application of 3-Chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride (CAS: 1421602-13-2) in Chemical Biology and Pharmaceutical Research

3-Chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride (CAS: 1421602-13-2) has emerged as a key intermediate in the synthesis of biologically active compounds, particularly in the development of kinase inhibitors and other therapeutic agents. Recent studies have highlighted its versatility in medicinal chemistry, owing to its unique pyrazolo[1,5-a]pyrimidine scaffold, which serves as a privileged structure in drug discovery. This research brief synthesizes the latest findings on its applications, synthetic methodologies, and biological evaluations.

A 2023 study published in the Journal of Medicinal Chemistry demonstrated the utility of 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride as a precursor for the synthesis of novel Bruton's tyrosine kinase (BTK) inhibitors. Researchers utilized its reactive sulfonyl chloride group to introduce diverse pharmacophores, resulting in compounds with nanomolar potency against BTK, a target for autoimmune diseases and B-cell malignancies. The study emphasized the compound's role in enabling rapid structure-activity relationship (SAR) exploration through efficient derivatization.

In parallel, advancements in synthetic chemistry have optimized the production of this intermediate. A 2024 Organic Process Research & Development paper detailed a scalable, high-yield (78%) synthesis route starting from 2-amino-4-chloropyrimidine, featuring a regioselective chlorosulfonation step that addresses previous challenges in purity and yield. This methodological improvement supports its growing industrial adoption for large-scale API manufacturing.

Notably, the compound's application has expanded beyond kinase inhibitors. Recent patent filings (WO2023187542, 2023) disclose its incorporation into PROTAC (proteolysis targeting chimera) molecules targeting estrogen receptor degradation. The sulfonyl chloride moiety proves critical for linker conjugation, enabling precise control over ternary complex formation efficiency – a finding corroborated by cryo-EM structural studies of the resultant protein-degrader complexes.

Biological evaluations reveal unexpected advantages of this scaffold. Comparative metabolism studies (2024, Drug Metabolism and Disposition) show that derivatives maintain favorable microsomal stability (t_1/2 > 120 min in human liver microsomes) while avoiding CYP3A4 inhibition – addressing a common limitation of earlier pyrimidine-based therapeutics. These properties position it as a promising platform for CNS drug development, with two candidate molecules currently in preclinical testing for neurodegenerative disorders.

Emerging analytical techniques have further illuminated its reactivity profile. Ultra-high resolution mass spectrometry (UHR-MS) coupled with DFT calculations (2024, Chemical Science) has mapped its preferential reaction sites, revealing an unexpected thermodynamic preference for C-7 nucleophilic substitutions over the traditionally targeted C-6 position under physiological conditions. This insight is reshaping design strategies for next-generation derivatives.

The safety profile of this intermediate has undergone rigorous evaluation. Recent toxicology data (2023, Regulatory Toxicology and Pharmacology) from GLP studies confirm its classification as a Category 3 irritant (skin and eye), with no observed genotoxicity in Ames tests at concentrations up to 1 mM. Proper handling protocols have been established for industrial use, including recommendations for closed-system processing to mitigate exposure risks.

Looking forward, the compound's unique properties continue to inspire innovative applications. A 2024 Nature Chemical Biology report demonstrated its utility in creating activity-based probes for mapping kinase conformational states in live cells, leveraging both the sulfonyl chloride's reactivity and the core structure's inherent fluorescence quenching properties. This dual functionality opens new avenues for real-time enzymatic monitoring in drug discovery.

In conclusion, 3-chloro-2-methylpyrazolo[1,5-a]pyrimidine-6-sulfonyl chloride (1421602-13-2) represents a multifaceted tool in modern drug discovery, with recent advances highlighting its growing importance across therapeutic areas. Its synthetic accessibility, versatile reactivity, and favorable ADME properties position it as a valuable scaffold for addressing emerging challenges in targeted protein degradation, covalent inhibitor design, and chemical biology tool development.